molecular formula C12H14O3 B8637373 2-Hydroxy-4-(3methylbut-2-enyloxy)benzaldehyde CAS No. 61235-37-8

2-Hydroxy-4-(3methylbut-2-enyloxy)benzaldehyde

Cat. No. B8637373
CAS RN: 61235-37-8
M. Wt: 206.24 g/mol
InChI Key: PXNOVNOMHKRGFX-UHFFFAOYSA-N
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Description

2-Hydroxy-4-(3methylbut-2-enyloxy)benzaldehyde is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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properties

CAS RN

61235-37-8

Product Name

2-Hydroxy-4-(3methylbut-2-enyloxy)benzaldehyde

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

2-hydroxy-4-(3-methylbut-2-enoxy)benzaldehyde

InChI

InChI=1S/C12H14O3/c1-9(2)5-6-15-11-4-3-10(8-13)12(14)7-11/h3-5,7-8,14H,6H2,1-2H3

InChI Key

PXNOVNOMHKRGFX-UHFFFAOYSA-N

Canonical SMILES

CC(=CCOC1=CC(=C(C=C1)C=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6 g (0.11 mol) of potassium hydroxide, 22.7 g (0.1 mol) of benzyltriethylammonium chloride, and 14 g (0.1 mol) of 2,4-dihydroxybenzaldehyde was concentrated in vacuo. The residue was suspended in 100 ml of ethyl acetate and 11.7 ml (0.1 mol) of dimethylallyl bromide was slowlv added to the solution. The mixture was extracted with 100 ml of water, and the organic phase was dried and concentrated in vacuo to give 3.568 g of a residue, from which 4.738 g (20%) of 4-(3-methyl)-but-2-enyloxy-2-hydroxybenzaldehyde identical to that previously described by S. Khan, and M. Krishnamurti in Indian J. Chem. 22B (1983), 276 was purified by column chromatography over silica gel 60 (Merck 0.063-0.200 mm, 200 g) using petroleum ether-ethyl acetate (9:1) as an eluent.
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6 g
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reactant
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14 g
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reactant
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22.7 g
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catalyst
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11.7 mL
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reactant
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100 mL
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